Cas no 1448036-13-2 (6-4-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-4-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1448036-13-2
• MF: C₁₄H₁₀F₃N₃O
• MW: 293.243913173676
• CID: 6156806
• PubChem ID: 71805802
• Update Time: 2025-10-29

6-4-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-4-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine
• F6435-1916
• (5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)(4-(trifluoromethyl)phenyl)methanone
• 5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl-[4-(trifluoromethyl)phenyl]methanone
• 6-[4-(trifluoromethyl)benzoyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• AKOS024558292
• (5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)(4-(trifluoromethyl)phenyl)methanone
• 1448036-13-2

• Inchi： 1S/C14H10F3N3O/c15-14(16,17)11-3-1-9(2-4-11)13(21)20-6-10-5-18-8-19-12(10)7-20/h1-5,8H,6-7H2
• InChI Key： XIRMDXPNWWRXAX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CC2C(=CN=CN=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 293.07759644g/mol
• Monoisotopic Mass: 293.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.1Ų

Additional information on 6-4-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo3,4-dpyrimidine

6-4-(Trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1448036-13-2, known as 6-4-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrrole and pyrimidine ring system. The presence of a trifluoromethyl group attached to the benzoyl moiety introduces unique electronic and steric properties, making this compound a promising candidate for various applications in drug discovery.

Recent studies have highlighted the potential of pyrrolopyrimidines as scaffolds for developing bioactive molecules. The fusion of the pyrrole and pyrimidine rings creates a rigid structure that can interact with target proteins through hydrogen bonding and π-π interactions. The trifluoromethyl group in this compound adds an electron-withdrawing effect, which can enhance the molecule's ability to bind to specific receptors or enzymes. This property makes it particularly useful in designing inhibitors for kinases or other enzyme targets involved in disease pathways.

In terms of synthesis, 6-4-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is typically prepared through multi-step organic reactions involving condensation and cyclization processes. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent inhibitory activity against several key enzymes implicated in cancer progression and inflammation. For example, studies have demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes it a potential candidate for anti-cancer therapy.

Moreover, the trifluoromethyl benzoyl group in this compound contributes to its lipophilicity and stability in biological systems. These properties are essential for ensuring proper absorption, distribution, metabolism, and excretion (ADME) profiles in drug development. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately using molecular docking and QSAR (Quantitative Structure-Activity Relationship) models.

In addition to its therapeutic potential, 6-4-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has also been investigated for its role as a building block in medicinal chemistry. Its modular structure allows for easy functionalization at various positions on the heterocyclic ring system. This versatility makes it an attractive starting material for generating libraries of diverse compounds for high-throughput screening.

Looking ahead, ongoing research is focused on further optimizing the structure of this compound to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. The integration of artificial intelligence (AI) tools into drug discovery pipelines is also anticipated to play a pivotal role in refining this compound's therapeutic profile.

In conclusion, 6-4-(trifluoromethyl)benzoyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine represents a cutting-edge advancement in heterocyclic chemistry with promising applications in medicine. Its unique structural features and biological activity position it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold new insights into its mechanisms of action and optimization strategies, this compound holds immense potential for transforming future drug development landscapes.